2-(4-fluorobenzyl)-5-(1-phenylethoxy)-3,4-dihydroisoquinolin-1(2H)-one
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Overview
Description
The compound “2-(4-fluorobenzyl)-5-(1-phenylethoxy)-3,4-dihydroisoquinolin-1(2H)-one” is a complex organic molecule. It contains an isoquinoline backbone, which is a type of heterocyclic compound . The molecule also has a fluorobenzyl group and a phenylethoxy group attached to it .
Molecular Structure Analysis
The molecular formula of this compound is C24H22FNO2 . It’s a large molecule with several functional groups, including an isoquinoline ring, a fluorobenzyl group, and a phenylethoxy group .Scientific Research Applications
Weak Interactions and Crystal Packing
A study by Choudhury, Nagarajan, and Row (2003) investigated weak interactions in derivatives of 1,2-diaryl-1,2,3,4-tetrahydroisoquinoline, highlighting the influence of "organic fluorine" in crystal packing. The research demonstrated how different modes of interactions, such as C–H...F and C–H...O, can alter molecular conformations, providing insight into the structural behavior of fluoro-substituted compounds (Choudhury, Nagarajan, & Row, 2003).
Synthetic Applications
Konno et al. (2005) explored the regioselective one-step synthesis of 4-fluoroalkylated isoquinolines via a carbopalladation reaction of fluorine-containing alkynes. This study illustrates the potential for synthesizing complex fluoroalkylated isoquinoline derivatives, providing valuable methodology for the development of pharmaceuticals and other functional materials (Konno, Chae, Miyabe, & Ishihara, 2005).
Ligand for Peripheral Benzodiazepine Receptors
Chaki et al. (1999) conducted a study on [3H]DAA1106, a novel and selective ligand for peripheral benzodiazepine receptors, using fluoro-substituted compounds. This research contributes to the understanding of peripheral benzodiazepine receptors' role in the brain and potential therapeutic targets for neurological conditions (Chaki, Funakoshi, Yoshikawa, Okuyama, Okubo, Nakazato, Nagamine, & Tomisawa, 1999).
Future Directions
The future research directions for this compound would depend on its potential applications. For example, if it’s being studied as a potential drug, future research could focus on understanding its mechanism of action, optimizing its synthesis, and evaluating its safety and efficacy in preclinical and clinical studies .
properties
IUPAC Name |
2-[(4-fluorophenyl)methyl]-5-(1-phenylethoxy)-3,4-dihydroisoquinolin-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22FNO2/c1-17(19-6-3-2-4-7-19)28-23-9-5-8-22-21(23)14-15-26(24(22)27)16-18-10-12-20(25)13-11-18/h2-13,17H,14-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTQXPEMJKUXDKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)OC2=CC=CC3=C2CCN(C3=O)CC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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